Cas no 1210246-64-2 (8-Fluoro-1-methylquinolin-4(1H)-one)

• Product Name: 8-Fluoro-1-methylquinolin-4(1H)-one
• CAS No: 1210246-64-2
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 5713671
• PubChem ID: 45588846
• Update Time: 2025-10-28

8-Fluoro-1-methylquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1210246-64-2
• SB68446
• 8-Fluoro-1-methylquinolin-4(1H)-one
• AKOS002683954
• 8-Fluoro-1-methyl-1H-quinolin-4-one
• 4(1H)-Quinolinone, 8-fluoro-1-methyl-

• Inchi： 1S/C10H8FNO/c1-12-6-5-9(13)7-3-2-4-8(11)10(7)12/h2-6H,1H3
• InChI Key： UHFSJGVUPYHJJA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=CN(C)C=21)=O

Computed Properties

• Exact Mass: 177.059
• Monoisotopic Mass: 177.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.8

Additional information on 8-Fluoro-1-methylquinolin-4(1H)-one

8-Fluoro-1-methylquinolin-4(1H)-one: A Comprehensive Overview

The compound 8-Fluoro-1-methylquinolin-4(1H)-one, identified by the CAS number 1210246-64-2, is a fascinating molecule with significant potential in various scientific and industrial applications. This quinoline derivative has garnered attention due to its unique structural properties and versatile functionality. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 8-Fluoro-1-methylquinolin-4(1H)-one consists of a quinoline ring system with a fluorine atom at the 8th position and a methyl group at the 1st position. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it highly amenable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

One of the most notable applications of 8-Fluoro-1-methylquinolin-4(1H)-one is its use as a precursor in drug development. Researchers have explored its potential in creating novel anti-inflammatory agents and anticancer drugs. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for therapeutic interventions.

In addition to its pharmaceutical applications, 8-Fluoro-1-methylquinolin-4(1H)-one has also found utility in materials science. Its fluorescent properties have been leveraged to develop advanced sensors and imaging agents. A recent breakthrough involves its use as a fluorescent probe for detecting metal ions in aqueous solutions, offering a non-invasive method for environmental monitoring.

The synthesis of 8-Fluoro-1-methylquinolin-4(1H)-one typically involves multi-step reactions, often employing Friedlander-type cyclization or other condensation techniques. These methods allow for precise control over the substitution pattern, ensuring high yields and purity. Recent advancements in catalytic systems have further streamlined the synthesis process, making it more efficient and scalable for industrial production.

Beyond its direct applications, 8-Fluoro-1-methylquinolin-4(1H)-one serves as a valuable model compound for studying quinoline chemistry. Its reactivity under various conditions provides insights into the behavior of similar heterocyclic systems. For example, investigations into its photochemical properties have revealed novel pathways for light-induced reactions, opening new avenues for energy-related applications.

In conclusion, 8-Fluoro-1-methylquinolin-4(1H)-one, with its unique chemical attributes and diverse applications, continues to be a focal point in contemporary research. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.